3,4-Dihydro-1,6-benzodioxocine-2,5-dione

• CAS No.: 35553-56-1
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 3,4-dihydro-1,6-benzodioxocine-2,5-dione
• InChI: InChI=1S/C10H8O4/c11-9-5-6-10(12)14-8-4-2-1-3-7(8)13-9/h1-4H,5-6H2
• InChI Key: DYMDEXURTBPKNK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OC2=CC=CC=C2OC1=O

Description

3,4-Dihydro-1,6-benzodioxocine-2,5-dione (CAS Number 4196-98-9) is an organic compound with the molecular formula C10H8O4 and a molecular weight of 192.17 g/mol . Also known as ethylene phthalate, this benzodioxocine derivative is characterized by its fused bicyclic ring system incorporating two oxygen atoms and two ketone groups, a structure that serves as a valuable scaffold in various research fields . The compound is suitable for analysis using reverse-phase (RP) high-performance liquid chromatography (HPLC) methods . Researchers utilize this compound and its structural analogues in diverse applications, including the development of novel chemical entities through scaffold hopping strategies and as key intermediates in the synthesis of more complex molecules for pharmaceutical and materials science research . This product is intended for research purposes in a controlled laboratory environment only. It is not intended for diagnostic, therapeutic, or any personal uses. Researchers should consult safety data sheets and handle the material adhering to their institution's laboratory safety protocols.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Diketopiperazine Derivatives (Piperazine-2,5-diones)

Examples :

• (3Z,6S)-3-Benzylidene-6-isobutylpiperazine-2,5-dione (Compound 6, IC₅₀ = 28.9 ± 2.2 μM vs. H1N1)
• Albonoursin (Compound 7, IC₅₀ = 6.8 ± 1.5 μM vs. H1N1)

Structural Differences :

• Ring System : Diketopiperazines are six-membered rings with two nitrogen atoms, whereas 3,4-dihydro-1,6-benzodioxocine-2,5-dione has an eight-membered ring with two oxygen atoms.
• Substituents : Diketopiperazines often feature benzylidene or alkylidene side chains, which enhance bioactivity (e.g., antiviral properties). The benzodioxocine analog may exhibit distinct electronic properties due to its oxygen-rich ring.

Functional Insights :

• Diketopiperazines are rigid, peptide-like structures that interact with biological targets (e.g., viral proteins).

Naphthalenone Derivatives (3,4-Dihydro-2(1H)-naphthalenones)

Examples :

• 6-Acetyl-3,4-dihydro-1,1,4,4,5-pentamethyl-2(1H)-naphthalenone (Odor quality: OLES)
• 8-Acetyl-3,4-dihydro-1,1,4,4,6-pentamethyl-2(1H)-naphthalenone (Odor quality: OLES)

Structural Differences :

• Ring System: Naphthalenones are fused bicyclic systems with a ketone group, while the benzodioxocine dione has a fully oxygenated eight-membered ring.
• Functional Groups: Naphthalenones often carry acetyl or alkyl substituents, contributing to their use in fragrances. The benzodioxocine dione lacks such substituents but may exhibit unique reactivity due to its dione groups.

Functional Insights :

• Naphthalenones are primarily used in perfumery due to their odor profiles.

Agrochemical Diones (Oxazolidinediones and Imidazolidinediones)

Examples :

• Procymidone (3-(3,5-dichlorophenyl)-1,5-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione)
• Vinclozolin (3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-oxazolidinedione)

Structural Differences :

• Ring System : Agrochemical diones often feature nitrogen-containing bicyclic or oxazolidine rings, contrasting with the oxygen-dominated benzodioxocine system.
• Substituents : Chlorophenyl groups in agrochemicals enhance pesticidal activity. The benzodioxocine dione’s unsubstituted aromatic ring may limit pesticidal utility but could be modified for targeted bioactivity.

Functional Insights :

• Procymidone and vinclozolin act as fungicides by disrupting hormone pathways. The benzodioxocine dione’s distinct structure may offer novel modes of action if explored for agrochemical use.

Comparative Data Table

Compound Class	Example Compound	Ring System	Key Functional Groups	Bioactivity/Application
Diketopiperazines	Albonoursin	6-membered (N,N)	Benzylidene, isobutyl	Antiviral (H1N1)
Naphthalenones	6-Acetyl-3,4-dihydro...naphthalenone	Fused bicyclic	Acetyl, methyl	Fragrance (OLES)
Agrochemical Diones	Procymidone	Bicyclic (N,O)	Chlorophenyl, methyl	Fungicide
Benzodioxocine Dione	3,4-Dihydro-1,6-benzodioxocine-2,5-dione	8-membered (O,O)	Dione, benzene	Inferred: Drug intermediate

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3,4-Dihydro-1,6-benzodioxocine-2,5-dione (DHBD), and how do reaction parameters influence yield?

• Methodological Answer : The primary synthesis involves the cyclization of enolized 3-oxocarboxylic esters in wet dimethyl sulfoxide (DMSO) under neutral conditions at elevated temperatures (~100–120°C). Key parameters include solvent polarity (DMSO enhances enolate stability), reaction time (6–12 hours), and temperature control to avoid side reactions like hydrolysis. Yield optimization requires monitoring via TLC or HPLC to track intermediate formation .

Q. Which spectroscopic and crystallographic techniques are prioritized for structural characterization of DHBD?

• Methodological Answer : Gas-phase electron diffraction and microwave spectroscopy are critical for resolving planar C_2v symmetry and bond-length precision (e.g., C=O bonds at 1.20 Å, C–O at 1.36 Å). Complementary techniques include ¹³C NMR for carbonyl group identification (δ ~170–175 ppm) and X-ray diffraction for solid-state conformation analysis .

Q. How can researchers preliminarily assess DHBD's bioactivity in enzyme inhibition assays?

• Methodological Answer : Use kinetic assays with target enzymes (e.g., kinases or hydrolases) to measure IC₅₀ values. For example, pre-incubate DHBD with the enzyme, add a fluorogenic substrate, and quantify inhibition via fluorescence decay. Compare results to positive controls like salicylic acid derivatives, which share structural motifs .

Advanced Research Questions

Q. How can model-based optimal experimental design (MB-OED) improve DHBD synthesis efficiency?

• Methodological Answer : MB-OED integrates reaction kinetics (e.g., Arrhenius models for temperature dependence) and sensitivity analysis to identify critical parameters. For instance, a global sensitivity index (GSI) can rank factors like DMSO hydration level (>5% water reduces byproducts) and stirring rate. This approach reduced optimization cycles by 40% in API scaffold synthesis case studies .

Q. What strategies resolve contradictions in kinetic data from DHBD synthesis under varying solvent conditions?

• Methodological Answer : Apply multivariate statistical analysis (e.g., PCA or PLS regression) to datasets generated under divergent conditions (e.g., anhydrous vs. wet DMSO). For example, a PLS model revealed that residual water >8% in DMSO shifts the rate-limiting step from enolate formation to cyclization, explaining discrepancies in apparent activation energies .

Q. How do hybrid QM/MM simulations elucidate DHBD's reactivity in nucleophilic acyl substitution?

• Methodological Answer : Quantum mechanics/molecular mechanics (QM/MM) simulations at the B3LYP/6-31G* level can map transition states for ring-opening reactions. For instance, simulations predict a 15 kcal/mol barrier for amine nucleophile attack at the 2-position carbonyl, guiding derivatization strategies for analogs .

Q. What advanced spectroscopic methods validate DHBD's interaction with biological targets?

• Methodological Answer : Use STD-NMR (saturation transfer difference) to detect binding epitopes in protein-ligand interactions. For example, irradiate protein protons and observe DHBD signal attenuation, identifying key contact residues. Cross-validate with ITC (isothermal titration calorimetry) to quantify binding thermodynamics (ΔG, ΔH) .